Cas no 960127-67-7 (1-(4-ethylphenyl)pentane-1,3-dione)

• Product Name: 1-(4-ethylphenyl)pentane-1,3-dione
• CAS No: 960127-67-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6117777
• PubChem ID: 43114748
• Update Time: 2025-10-09

1-(4-ethylphenyl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)pentane-1,3-dione
• 1-(4-Ethylphenyl)-1,3-pentanedione
• SCHEMBL12580910
• EN300-1125574
• 960127-67-7

• Inchi： 1S/C13H16O2/c1-3-10-5-7-11(8-6-10)13(15)9-12(14)4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： PNQKTOXEVAAANC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CC)C=C1)(=O)CC(=O)CC

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 326.8±25.0 °C(Predicted)
• pka: 9.12±0.23(Predicted)

Additional information on 1-(4-ethylphenyl)pentane-1,3-dione

Professional Introduction to Compound with CAS No. 960127-67-7 and Product Name: 1-(4-ethylphenyl)pentane-1,3-dione

The compound with the CAS number 960127-67-7 and the product name 1-(4-ethylphenyl)pentane-1,3-dione represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various chemical and biological processes. The presence of an ethylphenyl group and a diketone moiety in its molecular structure suggests a versatile reactivity that could be exploited in synthetic chemistry and drug development.

In recent years, the study of heterocyclic compounds and their derivatives has seen remarkable advancements, particularly in the context of medicinal chemistry. The 1-(4-ethylphenyl)pentane-1,3-dione structure, with its dual functionality, opens up possibilities for the design of novel molecules with enhanced pharmacological properties. Research has indicated that such compounds can serve as intermediates in the synthesis of more complex molecules, which may exhibit desirable biological activities.

One of the most compelling aspects of this compound is its potential role as a building block in the development of new therapeutic agents. The diketone group is known to participate in various chemical reactions, including condensation reactions, Michael additions, and cyclizations, which are pivotal in constructing complex molecular architectures. These reactions are often employed in the synthesis of natural products and pharmacologically active compounds.

Recent studies have highlighted the importance of substituents like the ethylphenyl group in modulating the electronic and steric properties of molecules. In the case of 1-(4-ethylphenyl)pentane-1,3-dione, the ethylphenyl moiety can influence both the reactivity and the binding affinity of the compound towards biological targets. This has led to increased interest in exploring its potential as a scaffold for drug discovery efforts.

The pharmaceutical industry has been particularly keen on identifying new compounds that can interact with biological targets in unique ways. The structural features of 1-(4-ethylphenyl)pentane-1,3-dione make it an attractive candidate for further investigation. Researchers have been exploring its derivatives to identify molecules with improved pharmacokinetic profiles and reduced side effects. This approach aligns with the broader goal of developing more effective and safer drugs.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The ability to functionalize its structure allows for the creation of novel polymers and coatings with tailored properties. These materials could find applications in industries ranging from electronics to construction, where specific chemical characteristics are essential.

The synthesis of 1-(4-ethylphenyl)pentane-1,3-dione itself is an intriguing challenge that has been addressed by several research groups. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization. Techniques such as catalytic hydrogenation, cross-coupling reactions, and asymmetric synthesis have been particularly useful in constructing this molecule efficiently.

The future directions for research on this compound are numerous. One area of focus is expanding its utility as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers aim to develop molecules with enhanced potency and selectivity against specific disease targets. Additionally, exploring its role in catalysis could lead to new industrial processes that benefit from its unique chemical properties.

Another exciting avenue is investigating the compound's interactions with biological systems at a molecular level. Understanding how it binds to proteins and other biomolecules can provide insights into its potential therapeutic effects. This knowledge is crucial for designing molecules that can effectively modulate biological pathways without causing unintended consequences.

The integration of computational methods into synthetic planning has also accelerated progress in this field. Molecular modeling techniques allow researchers to predict how different modifications will affect the properties of 1-(4-ethylphenyl)pentane-1,3-dione and its derivatives. This approach helps streamline experimental efforts by identifying promising candidates before they are synthesized in the lab.

In conclusion,1-(4-ethylphenyl)pentane-1,3-dione represents a versatile molecule with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an excellent candidate for further exploration in drug development, materials science, and catalysis. As research continues to uncover new applications for this compound,960127-67-7 will undoubtedly remain a key reference point for scientists working on innovative chemical solutions.